Cas no 1805914-10-6 (2-(3-Bromo-2-oxopropyl)-3-methylmandelic acid)

• Product Name: 2-(3-Bromo-2-oxopropyl)-3-methylmandelic acid
• CAS No: 1805914-10-6
• MF: C₁₂H₁₃BrO₄
• MW: 301.133223295212
• CID: 4940144
• Update Time: 2025-06-10

2-(3-Bromo-2-oxopropyl)-3-methylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-2-oxopropyl)-3-methylmandelic acid

• Inchi： 1S/C12H13BrO4/c1-7-3-2-4-9(11(15)12(16)17)10(7)5-8(14)6-13/h2-4,11,15H,5-6H2,1H3,(H,16,17)
• InChI Key： LGKFIBADFBOGAY-UHFFFAOYSA-N
• SMILES： BrCC(CC1C(C)=CC=CC=1C(C(=O)O)O)=O

Computed Properties

• Exact Mass: 299.99972 g/mol
• Monoisotopic Mass: 299.99972 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6
• Molecular Weight: 301.13

Additional information on 2-(3-Bromo-2-oxopropyl)-3-methylmandelic acid

Exploring the Potential of 2-(3-Bromo-2-Oxopropyl)-3-Methylmandelic Acid (CAS No. 1805914-10-6) in Chemical and Biomedical Applications

The compound 2-(3-Bromo-2-Oxopropyl)-3-Methylmandelic Acid, identified by the CAS registry number 1805914-10-6, represents a structurally unique organic molecule with emerging significance in chemical synthesis and biomedical research. This compound combines the functional groups of a brominated aliphatic chain, a ketone moiety, and a substituted mandelic acid scaffold, creating a versatile platform for exploring diverse applications. Recent advancements in synthetic chemistry and pharmacological screening have positioned this molecule at the forefront of studies targeting enzyme inhibition, drug delivery systems, and structure-based drug design.

The synthesis of 2-(3-Bromo-2-Oxopropyl)-3-Methylmandelic Acid typically involves multi-step organic reactions, including alkylation and oxidation processes to introduce its characteristic structural elements. Researchers have optimized protocols to enhance yield and purity, leveraging modern methodologies such as microwave-assisted chemistry or chiral catalysts. A 2023 study published in Chemical Communications demonstrated that substituting conventional solvents with environmentally benign alternatives could streamline its production while maintaining structural integrity.

In biological systems, this compound exhibits intriguing properties due to its hybrid architecture. The bromine atom at position 3 of the aliphatic chain confers reactivity for bioorthogonal click chemistry applications, enabling site-specific labeling or conjugation to biomolecules. Meanwhile, the 3-methyl substitution on the mandelic acid ring modulates hydrophobicity and metabolic stability—critical factors for drug candidates. Recent findings from Nature Communications (August 2024) revealed that analogs of this compound inhibit histone deacetylases (HDACs) with submicromolar potency, suggesting potential roles in epigenetic therapies for cancer or neurodegenerative diseases.

Clinical translation studies are also advancing rapidly. Preclinical models using CAS No. 1805914-10-6-derived compounds have shown promising results in reducing tumor growth in xenograft mouse models without significant hepatotoxicity—a major hurdle in HDAC inhibitor development. Additionally, its ketone group enables conjugation with targeting ligands via oxime ligation, enhancing specificity for cancer cells over healthy tissues according to a 2024 Journal of Medicinal Chemistry report.

In material science applications, this compound’s rigidity from the ketone and aromatic rings makes it an ideal component for supramolecular assemblies or stimuli-responsive hydrogels. A collaborative study between MIT and ETH Zurich (published March 2024) demonstrated that incorporating this molecule into polymer networks created pH-sensitive carriers capable of controlled drug release in acidic tumor microenvironments.

Ongoing research focuses on optimizing its pharmacokinetic profile through prodrug strategies or nanoparticle encapsulation techniques. A notable breakthrough from Stanford University (submitted to Science Advances, July 2024) showed that lipid-polymer hybrid nanoparticles loaded with this compound achieved up to 7-fold higher brain tissue penetration compared to free drug administration—a critical advancement for treating central nervous system disorders.

The structural versatility of 2-(3-Bromo-2-Oxopropyl)-3-Methylmandelic Acid positions it as a promising lead compound across multiple therapeutic areas while maintaining compliance with regulatory safety standards due to its non-toxic synthesis pathway and lack of restricted chemical functionalities under global regulations such as REACH or TSCA.